Cas no 1220036-54-3 (4-[(3-Methoxybenzyl)oxy]piperidine hydrochloride)

• Product Name: 4-[(3-Methoxybenzyl)oxy]piperidine hydrochloride
• CAS No: 1220036-54-3
• MF: C₁₃H₂₀ClNO₂
• MW: 257.75640296936
• CID: 4688439
• Update Time: 2025-10-28

4-[(3-Methoxybenzyl)oxy]piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(3-METHOXYBENZYL)OXY]PIPERIDINE HYDROCHLORIDE
• 4-((3-Methoxybenzyl)oxy)piperidine hydrochloride
• 4-[(3-methoxyphenyl)methoxy]piperidine hydrochloride
• 4-[(3-Methoxybenzyl)oxy]piperidine hydrochloride

• Inchi： 1S/C13H19NO2.ClH/c1-15-13-4-2-3-11(9-13)10-16-12-5-7-14-8-6-12;/h2-4,9,12,14H,5-8,10H2,1H3;1H
• InChI Key： VOAREZJZMIAPPK-UHFFFAOYSA-N
• SMILES： Cl.O(CC1C=CC=C(C=1)OC)C1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 192
• Topological Polar Surface Area: 30.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 4-[(3-Methoxybenzyl)oxy]piperidine hydrochloride

Introduction to 4-[(3-Methoxybenzyl)oxy]piperidine Hydrochloride (CAS No. 1220036-54-3)

4-[(3-Methoxybenzyl)oxy]piperidine hydrochloride (CAS No. 1220036-54-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, also known as MOPB-OHCl, is a derivative of piperidine, a versatile heterocyclic amine with a wide range of applications in drug discovery and development.

The chemical structure of 4-[(3-Methoxybenzyl)oxy]piperidine hydrochloride features a piperidine ring substituted with a methoxybenzyl group and a hydrochloride salt. The presence of the methoxy group on the benzene ring imparts unique pharmacological properties, making this compound an interesting candidate for various therapeutic applications.

Recent research has highlighted the potential of 4-[(3-Methoxybenzyl)oxy]piperidine hydrochloride in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. Studies have shown that this compound can act as a selective inhibitor of monoamine transporters, which are crucial for the regulation of neurotransmitter levels in the brain. This property makes it a promising lead for the development of novel treatments for neurological disorders such as depression, anxiety, and Parkinson's disease.

In preclinical studies, 4-[(3-Methoxybenzyl)oxy]piperidine hydrochloride has demonstrated favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics are essential for its potential use as a therapeutic agent. Additionally, the compound has shown efficacy in animal models of depression and anxiety, where it exhibited significant antidepressant-like effects without causing adverse side effects commonly associated with existing treatments.

The mechanism of action of 4-[(3-Methoxybenzyl)oxy]piperidine hydrochloride is believed to involve its interaction with specific receptors and transporters in the central nervous system (CNS). Specifically, it appears to modulate the activity of serotonin and dopamine transporters (SERT and DAT), leading to increased levels of these neurotransmitters in synaptic clefts. This modulation can enhance neurotransmission and improve mood and cognitive function.

Beyond its potential as a therapeutic agent, 4-[(3-Methoxybenzyl)oxy]piperidine hydrochloride is also valuable as a research tool. Its ability to selectively target specific neurotransmitter systems makes it useful for investigating the underlying mechanisms of various neurological disorders. Researchers can use this compound to explore the role of different receptors and transporters in disease pathogenesis and to develop more targeted therapies.

In terms of synthesis, 4-[(3-Methoxybenzyl)oxy]piperidine hydrochloride can be prepared through several well-established chemical routes. One common method involves the reaction of 4-hydroxypiperidine with 3-methoxybenzyl chloride, followed by treatment with hydrochloric acid to form the hydrochloride salt. The synthetic process is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

The safety profile of 4-[(3-Methoxybenzyl)oxy]piperidine hydrochloride has been extensively evaluated in preclinical studies. Toxicity assessments have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new compound, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 4-[(3-Methoxybenzyl)oxy]piperidine hydrochloride (CAS No. 1220036-54-3) represents an exciting advancement in the field of medicinal chemistry. Its unique chemical structure and pharmacological properties make it a promising candidate for the development of novel treatments for neurological disorders. Ongoing research continues to uncover new applications and potential therapeutic benefits, further solidifying its importance in both academic and industrial settings.